Cas no 1807939-86-1 ([cis-2-methyl-4-piperidyl]methanol;hydrochloride)
[cis-2-methyl-4-piperidyl]methanol;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- rel-((2R,4R)-2-methylpiperidin-4-yl)methanol hydrochloride
- [cis-2-methyl-4-piperidyl]methanol;hydrochloride
-
- MDL: MFCD28506097
- Inchi: 1S/C7H15NO.ClH/c1-6-4-7(5-9)2-3-8-6;/h6-9H,2-5H2,1H3;1H/t6-,7-;/m0./s1
- InChI Key: VYOVQUIZCUZVPH-LEUCUCNGSA-N
- SMILES: C([C@H]1CCN[C@@H](C)C1)O.Cl
[cis-2-methyl-4-piperidyl]methanol;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100077-1-100MG |
[cis-2-methyl-4-piperidyl]methanol;hydrochloride |
1807939-86-1 | 95% | 100MG |
¥ 1,570.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100077-1-250MG |
[cis-2-methyl-4-piperidyl]methanol;hydrochloride |
1807939-86-1 | 95% | 250MG |
¥ 2,508.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100077-1-500MG |
[cis-2-methyl-4-piperidyl]methanol;hydrochloride |
1807939-86-1 | 95% | 500MG |
¥ 4,184.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100077-1-1G |
[cis-2-methyl-4-piperidyl]methanol;hydrochloride |
1807939-86-1 | 95% | 1g |
¥ 6,270.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB100077-1-5G |
[cis-2-methyl-4-piperidyl]methanol;hydrochloride |
1807939-86-1 | 95% | 5g |
¥ 18,810.00 | 2023-04-14 | |
| Enamine | EN300-322045-0.05g |
rac-[(2R,4R)-2-methylpiperidin-4-yl]methanol hydrochloride |
1807939-86-1 | 95.0% | 0.05g |
$229.0 | 2025-03-19 | |
| Enamine | EN300-322045-0.1g |
rac-[(2R,4R)-2-methylpiperidin-4-yl]methanol hydrochloride |
1807939-86-1 | 95.0% | 0.1g |
$342.0 | 2025-03-19 | |
| Enamine | EN300-322045-0.25g |
rac-[(2R,4R)-2-methylpiperidin-4-yl]methanol hydrochloride |
1807939-86-1 | 95.0% | 0.25g |
$487.0 | 2025-03-19 | |
| Enamine | EN300-322045-0.5g |
rac-[(2R,4R)-2-methylpiperidin-4-yl]methanol hydrochloride |
1807939-86-1 | 95.0% | 0.5g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-322045-1.0g |
rac-[(2R,4R)-2-methylpiperidin-4-yl]methanol hydrochloride |
1807939-86-1 | 95.0% | 1.0g |
$986.0 | 2025-03-19 |
[cis-2-methyl-4-piperidyl]methanol;hydrochloride Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on [cis-2-methyl-4-piperidyl]methanol;hydrochloride
Introduction to [cis-2-methyl-4-piperidyl]methanol;hydrochloride (CAS No. 1807939-86-1)
[cis-2-methyl-4-piperidyl]methanol;hydrochloride, identified by its CAS number 1807939-86-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structural features of [cis-2-methyl-4-piperidyl]methanol;hydrochloride, particularly its piperidine ring and hydrochloride salt form, contribute to its unique chemical properties and reactivity.
The piperidine moiety is a common structural motif in many pharmacologically active agents due to its ability to interact with biological targets in a specific manner. In the case of [cis-2-methyl-4-piperidyl]methanol;hydrochloride, the presence of a methyl group at the 2-position and a hydroxymethyl group at the 1-position enhances its potential as a scaffold for drug discovery. The hydrochloride salt form increases the solubility and stability of the compound, making it more suitable for various applications in research and development.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of [cis-2-methyl-4-piperidyl]methanol;hydrochloride with biological targets. These studies have highlighted its potential as an inhibitor or modulator of various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are known to be involved in processes like signal transduction and metabolic regulation.
Experimental validation of these computational predictions has been conducted through various biochemical assays. These assays have demonstrated that [cis-2-methyl-4-piperidyl]methanol;hydrochloride exhibits inhibitory activity against certain kinases, suggesting its potential as a lead compound for the development of novel therapeutic agents. The mechanism of action appears to involve competitive inhibition, where the compound binds to the active site of the target enzyme, thereby blocking substrate binding and inhibiting enzymatic activity.
The hydrochloride salt form of [cis-2-methyl-4-piperidyl]methanol;hydrochloride has also been found to enhance the pharmacokinetic properties of the compound. Solubility studies have shown that the salt form is more soluble in water compared to its free base form, which improves its bioavailability and therapeutic efficacy. Additionally, the stability of the hydrochloride salt under various storage conditions has been assessed, revealing that it maintains its structural integrity over time, making it a reliable candidate for further development.
In vitro studies have further explored the pharmacological profile of [cis-2-methyl-4-piperidyl]methanol;hydrochloride. These studies have focused on evaluating its toxicity profile, interaction with cellular components, and potential side effects. Preliminary toxicology studies have shown that the compound is well-tolerated at moderate doses, with no significant adverse effects observed. However, further studies are needed to fully characterize its safety profile and identify any potential long-term effects.
The synthesis of [cis-2-methyl-4-piperidyl]methanol;hydrochloride has been optimized to ensure high yield and purity. The synthetic route involves multiple steps, including functional group transformations such as alkylation and hydroxylation, followed by salt formation. Each step has been carefully optimized to minimize side reactions and maximize product yield. Advances in synthetic methodologies have allowed for more efficient production processes, reducing both cost and environmental impact.
Future directions in the research of [cis-2-methyl-4-piperidyl]methanol;hydrochloride include exploring its potential in vivo applications. Animal models have been utilized to assess its efficacy in treating various diseases or conditions. Initial results from these models are promising, suggesting that this compound may have therapeutic benefits in areas such as inflammation, pain management, and metabolic disorders.
The integration of traditional pharmacological approaches with modern biotechnological techniques has opened new avenues for the development of novel drugs like [cis-2-methyl-4-piperidyl]methanol;hydrochloride. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to identify new leads and optimize existing ones. These technologies have significantly accelerated the drug discovery process, allowing for faster identification of compounds with high therapeutic potential.
In conclusion, [cis-2-methyl-4-piperidyl]methanol;hydrochloride (CAS No. 1807939-86-1) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, make it an attractive candidate for further exploration. Ongoing studies aim to fully elucidate its biological activity, pharmacokinetic properties, and therapeutic potential, paving the way for new treatments in various medical fields.
1807939-86-1 ([cis-2-methyl-4-piperidyl]methanol;hydrochloride) Related Products
- 1636890-01-1([(3R,6R)-6-methyl-3-piperidyl]methanol;hydrochloride)
- 1554168-27-2((2-methylpiperidin-4-yl)methanol)
- 60941-77-7([exo-8-azabicyclo[3.2.1]octan-3-yl]methanol)
- 61171-38-8((2,2,6,6-tetramethyl-4-piperidyl)methanol;hydrochloride)
- 1209123-25-0({8-azabicyclo3.2.1octan-3-yl}methanol)
- 1088993-98-9([(3r,6r)-6-Methylpiperidin-3-yl]methanol hydrochloride)
- 61171-35-5((2,2,6,6-tetramethyl-4-piperidyl)methanol)
- 1257512-65-4((1R,3r,5S)-8-Azabicyclo[3.2.1]octan-3-ylmethanol)
- 1389264-20-3([exo-8-azabicyclo[3.2.1]octan-3-yl]methanol;hydrochloride)
- 1257442-93-5(endo-8-azabicyclo[3.2.1]octane-3-methanol hydrochloride)